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Compound of Interest

Compound Name: Sodium Danshensu

Cat. No.: B1669798 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents like Sodium Danshensu are paramount to ensuring laboratory

safety and environmental protection. This guide provides a procedural, step-by-step approach

to the safe disposal of Sodium Danshensu, a water-soluble component of Salvia miltiorrhiza

with diverse biological activities. Adherence to these protocols is critical for maintaining a safe

research environment.

Hazard Profile of Sodium Danshensu
Before proceeding with disposal, it is crucial to be aware of the hazards associated with

Sodium Danshensu. According to safety data sheets, Sodium Danshensu presents the

following risks:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

A summary of the key hazard information is provided in the table below.
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Hazard Classification GHS Code Signal Word

Acute toxicity, oral (Category

4)
H302 Warning

Skin corrosion/irritation

(Category 2)
H315 Warning

Serious eye damage/eye

irritation (Category 2A)
H319 Warning

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

H335 Warning

Step-by-Step Disposal Procedures
The following procedures are essential for the safe disposal of Sodium Danshensu and

associated waste.

1. Personal Protective Equipment (PPE): Before handling Sodium Danshensu for disposal,

ensure you are wearing the appropriate PPE:

Lab coat or gown

Nitrile gloves

Protective eyewear (safety glasses or goggles)[2][3][4]

2. Waste Segregation and Collection:

Solid Waste: Collect unused or expired solid Sodium Danshensu, as well as any grossly

contaminated materials (e.g., weighing paper, spill cleanup materials), in a designated,

clearly labeled hazardous waste container.[2][5] The container must be compatible with the

chemical and have a secure lid.

Aqueous Solutions: Do not dispose of Sodium Danshensu solutions down the drain.[4]

Collect all aqueous solutions containing Sodium Danshensu in a designated, leak-proof,

and clearly labeled hazardous waste container.
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Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into

contact with Sodium Danshensu should be placed in a designated hazardous waste

container.[2] Non-disposable glassware should be decontaminated before reuse.

3. Labeling of Waste Containers: All waste containers must be clearly labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: "Sodium Danshensu"

The associated hazards (e.g., "Harmful," "Irritant")

The date of accumulation

4. Storage of Chemical Waste: Store hazardous waste containers in a designated, secure area

away from incompatible materials.[6] Ensure the storage area is well-ventilated. Do not

accumulate large quantities of waste.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHSO) office or a licensed chemical waste disposal

contractor.[5]

Follow all local, regional, national, and international regulations for the disposal of chemical

waste.

Important Considerations:

Do Not Dispose with Household Garbage: Sodium Danshensu must not be disposed of

with regular household garbage.

Prevent Environmental Release: Do not allow the product to enter the sewage system,

surface water, or ground water.

Decision Workflow for Sodium Danshensu Disposal
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The following diagram illustrates the decision-making process for the proper disposal of

Sodium Danshensu.

Sodium Danshensu Disposal Workflow

Start: Have Sodium Danshensu for Disposal

Is the waste solid or a solution?

Collect in a labeled hazardous solid waste container.

Solid

Collect in a labeled hazardous liquid waste container.

Solution

Is it contaminated labware?

Place in a labeled hazardous waste container.

Yes, disposable

Decontaminate according to lab protocols.

Yes, reusable

Store waste in a designated, secure area.

No

Contact Environmental Health & Safety for pickup and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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